Cas no 5977-14-0 (Acetoacetamide)

Acetoacetamide structure
Acetoacetamide structure
Product Name:Acetoacetamide
CAS No:5977-14-0
MF:C4H7NO2
MW:101.103881120682
MDL:MFCD00025528
CID:46301
PubChem ID:80077
Update Time:2025-04-18

Acetoacetamide Chemical and Physical Properties

Names and Identifiers

    • 3-Oxobutanamide
    • Acetoacetamide
    • 3-oxo-butanamid
    • 3-Oxobutyramide
    • ACETIACETAMIDE
    • Acetoacetamid
    • acetoacetyl amine
    • acetomethylamide
    • acetyl acetamide
    • acetylmethylamide
    • α-Acetylacetamide
    • Acetoacetamide(6CI,7CI,8CI)
    • Acetoacetic acid amide
    • NSC 632231
    • a-Acetylacetamide
    • Acetylacetamide
    • Butanamide, 3-oxo-
    • 3-oxobutanamid
    • Acetoacetamide, 97%
    • 6O9U7CFY0T
    • NSC632231
    • C11106
    • DSSTox_CID_20164
    • DSSTox_GSID_40164
    • GCPWJFKTWGFEHH-UHFFFAOYSA-N
    • 3-Oxobutanamide (Acetylacetamide)
    • BCP19964
    • Tox21_303947
    • LMFA08010016
    • S
    • MDL： MFCD00025528
    • Inchi： 1S/C4H7NO2/c1-3(6)2-4(5)7/h2H2,1H3,(H2,5,7)
    • InChI Key： GCPWJFKTWGFEHH-UHFFFAOYSA-N
    • SMILES： O=C(C)CC(N)=O

Computed Properties

  • Exact Mass: 101.04800
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 97.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 8
  • XLogP3: -1
  • Topological Polar Surface Area: 60.2

Experimental Properties

  • Color/Form: Colorless or yellowish transparent liquid
  • Melting Point: 53-56 °C (lit.)
  • Flash Point: Degrees Fahrenheit:235.4°F
    Degrees Celsius:113°C
  • Solubility: water: soluble1g/10 mL, clear, colorless
  • PSA: 60.16000
  • LogP: 0.15110
  • Solubility: Soluble in water, ethanol and acetic acid, insoluble in ether.

Acetoacetamide Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：1
  • RTECS：EJ3667188

Acetoacetamide Customs Data

  • HS CODE：2924199090
  • Customs Data：

    China Customs Code:

    2924199090

    Overview:

    2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Acetoacetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A161805-10g
Acetoacetamide
 5977-14-0
10g
 $ 63.00 2023-09-09
TRC
A161805-50 g
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 $ 65.00 2022-01-13
TRC
A161805-100 g
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 $ 110.00 2022-01-13
TRC
A161805-500 g
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 5977-14-0
500g
 $ 415.00 2022-01-13
abcr
AB336317-25 g
Acetoacetamide, 95%; .
 5977-14-0 95%
25g
 €70.20 2022-08-31
abcr
AB336317-100 g
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 €92.10 2022-08-31
abcr
AB336317-500 g
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 5977-14-0 95%
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 €210.40 2022-08-31
abcr
AB336317-1 kg
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 €344.70 2022-08-31
TRC
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 $ 81.00 2023-09-09
TRC
A161805-100g
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 $ 136.00 2023-04-19

Acetoacetamide Production Method

Acetoacetamide Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:5977-14-0)Acetoacetamide
Order Number:LE17836
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:16
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:5977-14-0)Acetoacetamide
Order Number:sfd4081
Stock Status:in Stock
Quantity:200kg
Purity:99%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
Price ($):discuss personally
Email:sales2@senfeida.com

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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:5977-14-0)Acetoacetamide
LE17836
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:5977-14-0)Acetoacetamide
sfd4081
Purity:99%
Quantity:200kg
Price ($):Inquiry
Email